Cas no 1804846-01-2 (5-Bromo-4-methylbenzothiazole)

• Product Name: 5-Bromo-4-methylbenzothiazole
• CAS No: 1804846-01-2
• MF: C₈H₆BrNS
• MW: 228.108939647675
• CID: 4820725
• Update Time: 2025-10-28

5-Bromo-4-methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methylbenzothiazole

• Inchi： 1S/C8H6BrNS/c1-5-6(9)2-3-7-8(5)10-4-11-7/h2-4H,1H3
• InChI Key： RDZOMINTXCGUCK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1C)N=CS2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1

Additional information on 5-Bromo-4-methylbenzothiazole

5-Bromo-4-methylbenzothiazole: A Comprehensive Overview

5-Bromo-4-methylbenzothiazole (CAS No: 1804846-01-2) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, belonging to the benzothiazole family, is characterized by its unique structure and functional groups, making it a valuable component in numerous research and development fields.

The molecular structure of 5-bromo-4-methylbenzothiazole consists of a benzene ring fused with a thiazole ring, with a bromine atom at position 5 and a methyl group at position 4. This configuration imparts the compound with distinct chemical properties, including high thermal stability and reactivity under specific conditions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices.

One of the most notable applications of 5-bromo-4-methylbenzothiazole is in the field of materials science. Researchers have explored its use in the development of novel organic semiconductors, where its electronic properties play a crucial role in enhancing device performance. For instance, a study published in *Advanced Materials* demonstrated that incorporating 5-bromo-4-methylbenzothiazole into polymer blends significantly improved charge transport characteristics, paving the way for more efficient organic solar cells.

In addition to its role in materials science, 5-bromo-4-methylbenzothiazole has also found applications in medicinal chemistry. Its ability to act as a scaffold for drug design has led to its inclusion in various pharmacological studies. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties, making it a valuable candidate for further drug discovery research.

The synthesis of 5-bromo-4-methylbenzothiazole typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall cost and environmental impact associated with its manufacture.

From an environmental perspective, 5-bromo-4-methylbenzothiazole has been subjected to rigorous safety assessments to ensure its compatibility with sustainable practices. Studies indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, aligning with current global efforts to promote green chemistry principles.

Looking ahead, the future of 5-bromo-4-methylbenzothiazole appears bright, with ongoing research exploring its potential in emerging technologies such as flexible electronics and bio-sensors. Its unique combination of chemical stability and functional versatility positions it as a key player in the development of next-generation materials.